Cas no 1261889-17-1 (2-Cyano-5-(5-fluoro-2-methylphenyl)phenol)

• Product Name: 2-Cyano-5-(5-fluoro-2-methylphenyl)phenol
• CAS No: 1261889-17-1
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• MDL: MFCD18314229
• CID: 2621719
• PubChem ID: 53219905
• Update Time: 2025-11-02

2-Cyano-5-(5-fluoro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5'-Fluoro-3-hydroxy-2'-methyl[1,1'-biphenyl]-4-carbonitrile
• DTXSID50684697
• 2-Cyano-5-(5-fluoro-2-methylphenyl)phenol, 95%
• 1261889-17-1
• 2-CYANO-5-(5-FLUORO-2-METHYLPHENYL)PHENOL
• MFCD18314229
• 2-Cyano-5-(5-fluoro-2-methylphenyl)phenol

• MDL： MFCD18314229
• Inchi： 1S/C14H10FNO/c1-9-2-5-12(15)7-13(9)10-3-4-11(8-16)14(17)6-10/h2-7,17H,1H3
• InChI Key： PVVGXRSMHJZVHX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 227.074642105Da
• Monoisotopic Mass: 227.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-5-(5-fluoro-2-methylphenyl)phenol

Comprehensive Guide to 2-Cyano-5-(5-fluoro-2-methylphenyl)phenol (CAS No. 1261889-17-1): Properties, Applications, and Market Insights

2-Cyano-5-(5-fluoro-2-methylphenyl)phenol (CAS 1261889-17-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated phenolic derivative features a unique molecular structure combining a cyano group and a fluoromethylphenyl moiety, making it valuable for various advanced applications. Researchers and industry professionals frequently search for information about this compound's synthesis methods, spectral data, and commercial availability, reflecting its growing importance in modern chemistry.

The compound's molecular formula is C₁₄H₁₀FNO, with a molecular weight of 227.24 g/mol. Its structural features include a phenolic hydroxyl group at position 1, a cyano substituent at position 2, and a 5-fluoro-2-methylphenyl group at position 5 of the benzene ring. This specific arrangement contributes to its interesting physicochemical properties, including moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxyl) groups creates unique electronic characteristics that researchers are exploring for various applications.

In pharmaceutical research, 2-Cyano-5-(5-fluoro-2-methylphenyl)phenol serves as a valuable intermediate compound for developing novel therapeutic agents. The fluorine atom in its structure is particularly significant, as fluorinated compounds represent about 30% of all newly approved drugs. Scientists are investigating its potential as a building block for kinase inhibitors, anti-inflammatory agents, and CNS-active compounds. Recent patent literature reveals growing interest in this compound's derivatives for targeting specific biological pathways, with particular focus on its hydrogen bonding capacity and lipophilicity profile.

Material science applications of CAS 1261889-17-1 are equally promising. The compound's conjugated π-system makes it interesting for developing organic semiconductors and photovoltaic materials. Researchers are exploring its use in OLED technology, where its fluorescence properties could be valuable. The combination of fluorine substitution and cyano group offers opportunities to tune electronic properties for specific device applications, making it relevant to current trends in green energy solutions and flexible electronics.

Synthetic approaches to 2-Cyano-5-(5-fluoro-2-methylphenyl)phenol typically involve multi-step organic transformations. Common methods start with appropriately substituted benzene derivatives, employing palladium-catalyzed coupling reactions or nucleophilic aromatic substitution to introduce the various functional groups. The cyano group is often introduced late in the synthesis through Rosenmund-von Braun reaction or similar cyanation protocols. Recent advances in flow chemistry have improved the efficiency of producing this compound, addressing common search queries about its manufacturing process and scale-up challenges.

The global market for fluorinated phenolic compounds like 1261889-17-1 is experiencing steady growth, driven by increasing demand from both pharmaceutical and electronic industries. Market analysis shows particular interest from contract research organizations and specialty chemical suppliers. Current pricing trends reflect its status as a research-grade chemical, with purity levels typically ranging from 95% to 98% for most applications. Suppliers often highlight its availability in both milligram quantities for research purposes and kilogram scales for developmental work.

Analytical characterization of 2-Cyano-5-(5-fluoro-2-methylphenyl)phenol typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound shows characteristic signals in 1H NMR (δ 7.8-6.8 ppm for aromatic protons, δ 5.5 ppm for hydroxyl proton) and 13C NMR (δ 160-110 ppm range). Its UV-Vis spectrum exhibits absorption maxima around 270 nm and 320 nm, valuable information for researchers searching for its spectroscopic properties. These analytical details are crucial for quality control and compound identification in various applications.

Safety considerations for handling CAS 1261889-17-1 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended. The compound should be stored in airtight containers under ambient conditions, protected from light and moisture to maintain stability. These handling precautions address common queries about its storage conditions and shelf life, important considerations for both researchers and procurement specialists.

Future research directions for 2-Cyano-5-(5-fluoro-2-methylphenyl)phenol are likely to focus on expanding its applications in medicinal chemistry and advanced materials. The growing interest in fluorinated building blocks for drug discovery suggests continued relevance in pharmaceutical development. Simultaneously, the push for sustainable electronic materials may drive further investigation of its optoelectronic properties. As synthetic methodologies advance, we may see improved routes to this compound and its derivatives, potentially lowering costs and increasing accessibility for broader research applications.

For researchers and industry professionals seeking 2-Cyano-5-(5-fluoro-2-methylphenyl)phenol, it's important to verify certificates of analysis and technical specifications when sourcing the material. Reputable suppliers typically provide detailed documentation including HPLC chromatograms, NMR spectra, and elemental analysis data. These quality assurance measures are particularly important given the compound's use in sensitive applications where purity and consistency are critical factors for successful outcomes.